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Compound of Interest

Compound Name: Salbutamol acetate

CAS No.: 1420043-41-9

Cat. No.: B6594889

Get Quote

Strategic Overview: The Role of Salbutamol Acetate
In the landscape of

-agonist analysis, Salbutamol Acetate (distinct from the clinical Salbutamol Sulphate) serves a
critical function primarily as a high-purity analytical reference standard and in specialized
residue analysis (forensic toxicology and food safety). While the sulphate salt is the
pharmaceutical standard, the acetate form is frequently utilized in LC-MS/MS workflows due to
its compatibility with volatile organic buffers (ammonium acetate), reducing ion suppression
compared to non-volatile sulphate counter-ions.

This guide objectively compares analytical performance metrics across laboratories,

establishing benchmarks for reproducibility (

) and repeatability (

) when using Salbutamol Acetate as the calibrator.

Core Causality: Why Reproducibility Fails
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Inter-laboratory variance in Salbutamol analysis rarely stems from the instrument alone. It is

causally linked to:

Salt-to-Base Stoichiometry: Failure to correct for the acetate counter-ion mass (MW ~281.3

g/mol vs. Free Base ~239.3 g/mol ).

Matrix Effects: Inadequate cleanup in urine/tissue samples leading to variable ion

suppression.

pH Instability: Salbutamol is amphoteric; slight pH shifts in acetate buffers can alter retention

times and peak shapes in reverse-phase chromatography.

Comparative Performance Data
The following data synthesizes performance metrics from collaborative studies and validated

bioanalytical methods (LC-MS/MS and HPLC-UV). These values serve as the Target

Acceptance Criteria for your laboratory.

Table 1: Inter-Laboratory Reproducibility Benchmarks
(Salbutamol)
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Parameter
LC-MS/MS
(Bioanalysis)

HPLC-UV (Pharma
QC)

ELISA (Screening)

Primary Application
Trace residue

(Plasma/Urine/Tissue)

Formulation Assay

(Tablets/Syrups)

High-throughput

Screening

Reference Standard
Salbutamol Acetate /

Salbutamol-d9
Salbutamol Sulphate

Salbutamol-HRP

Conjugate

Linearity Range 0.05 – 100 ng/mL
10 – 200

g/mL
0.1 – 10 ng/mL

Intra-lab Precision (

)
< 5.8% < 1.0% < 15%

Inter-lab

Reproducibility (

)

< 11.0% < 2.0% > 20%

Recovery (Accuracy) 85% – 110% 98% – 102% 60% – 120%

Limit of Quantitation

(LOQ)
~0.025 ng/mL

~1.0

g/mL
~0.5 ng/mL

Data Sources: Synthesized from validation studies [1, 2, 4].

Technical Insight
LC-MS/MS offers the highest specificity but requires isotopic dilution (using Salbutamol-d9

Acetate) to achieve

. Without internal standards, inter-lab variance often exceeds 20% due to matrix effects.

HPLC-UV is robust for formulations but lacks the sensitivity for biological matrices. The low

(<2%) reflects the clean nature of pharmaceutical samples, not superior detection physics.
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Objective: Establish a reproducible LC-MS/MS quantification workflow for Salbutamol in

biological matrices using Salbutamol Acetate standards.

Reagents & Standards
Primary Standard: Salbutamol Acetate (Certified Reference Material, >99.5%).

Internal Standard (IS): Salbutamol-d9 Acetate (to correct for extraction loss and ionization

variability).

Buffer: 10 mM Ammonium Acetate (pH 4.5).

Workflow: Solid Phase Extraction (SPE)
This protocol is designed to be self-validating: if the IS recovery drops below 60%, the sample

is automatically flagged for re-analysis, preventing false negatives.

Sample Pre-treatment:

Aliquot 1.0 mL plasma/urine.

Spike with 50

L IS working solution (100 ng/mL).

Add 1.0 mL 0.1 M Acetate Buffer (pH 4.5) to hydrolyze conjugates (if analyzing total

Salbutamol, enzymatic hydrolysis with

-glucuronidase is required first).

SPE Conditioning (MCX Mixed-Mode Cartridges):

Condition with 2 mL Methanol.

Equilibrate with 2 mL Water.

Loading & Washing:

Load sample at low vacuum (<5 mL/min).
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Wash 1: 2 mL 2% Formic Acid (removes acidic interferences).

Wash 2: 2 mL Methanol (removes neutral matrix).

Elution:

Elute with 2 mL 5% Ammonia in Methanol. Critical Step: High pH is required to release the

basic Salbutamol from the cation exchange sorbent.

Reconstitution:

Evaporate to dryness under

at 40°C.

Reconstitute in 200

L Mobile Phase A/B (90:10).

Instrumental Conditions (LC-MS/MS)
Column: C18 (2.1 x 100 mm, 1.7

m).

Mobile Phase A: 10 mM Ammonium Acetate + 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 5 mins.

Transitions (MRM):

Quantifier: m/z 240.1

148.1

Qualifier: m/z 240.1

166.1
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IS (d9): m/z 249.2

157.1

Visualization: Reproducibility Logic Flow
The following diagram illustrates the critical control points (CCPs) where inter-laboratory

variability is introduced and how the protocol mitigates them.
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Caption: Logic flow for validating Salbutamol analysis. Red diamonds indicate critical "Self-

Validating" decision points.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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